Cas no 17270-45-0 (3-Pyridinebutanoicacid, methyl ester)

• Product Name: 3-Pyridinebutanoicacid, methyl ester
• CAS No: 17270-45-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 215110
• PubChem ID: 152209
• Update Time: 2025-04-19

3-Pyridinebutanoicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinebutanoicacid, methyl ester
• methyl 4-(3-pyridyl)butyrate
• methyl 4-pyridin-3-ylbutanoate
• FEWZIKFYMWMLGM-UHFFFAOYSA-N
• DTXSID10169374
• 3-Pyridinebutanoic acid, methyl ester
• methyl 4-(3-pyridinyl)butanoate
• 17270-45-0
• methyl 4-(pyridin-3-yl)butanoate
• SCHEMBL6642234

• Inchi： 1S/C10H13NO2/c1-13-10(12)6-2-4-9-5-3-7-11-8-9/h3,5,7-8H,2,4,6H2,1H3
• InChI Key： FEWZIKFYMWMLGM-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 283.7°Cat760mmHg
• Flash Point: 125.3°C
• Refractive Index: 1.5
• PSA: 39.19000
• LogP: 1.57730